6-ethyl-2-[(4-methylbenzyl)sulfanyl]-6H-pyrimido[5,4-c][2,1]benzothiazine 5,5-dioxide

• IUPAC Name: 6-ethyl-2-[(4-methylphenyl)methylsulfanyl]pyrimido[5,4-c][2,1]benzothiazine 5,5-dioxide
• InChI: InChI=1S/C20H19N3O2S2/c1-3-23-17-7-5-4-6-16(17)19-18(27(23,24)25)12-21-20(22-19)26-13-15-10-8-14(2)9-11-15/h4-12H,3,13H2,1-2H3
• InChI Key: NCSWBUAPVIYGBF-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2C3=NC(=NC=C3S1(=O)=O)SCC4=CC=C(C=C4)C
• Molecular Formula: C20H19N3O2S2
• Molecular Weight: 397.5 g/mol
• CAS No.: 1326916-52-2

Description

6-ethyl-2-[(4-methylbenzyl)sulfanyl]-6H-pyrimido[5,4-c][2,1]benzothiazine 5,5-dioxide is a useful research compound. Its molecular formula is C20H19N3O2S2 and its molecular weight is 397.51. The purity is usually 95%.
BenchChem offers high-quality 6-ethyl-2-[(4-methylbenzyl)sulfanyl]-6H-pyrimido[5,4-c][2,1]benzothiazine 5,5-dioxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-ethyl-2-[(4-methylbenzyl)sulfanyl]-6H-pyrimido[5,4-c][2,1]benzothiazine 5,5-dioxide including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

6-Ethyl-2-[(4-methylbenzyl)sulfanyl]-6H-pyrimido[5,4-c][2,1]benzothiazine 5,5-dioxide is a complex organic compound that has garnered attention for its potential biological activities. This compound features a unique structure that includes a pyrimidine ring fused to a benzothiazine system, making it a subject of interest in medicinal chemistry. The following sections will explore its synthesis, biological activity, and potential applications.

Synthesis

The synthesis of this compound typically involves several key methodologies:

• One-Pot Reactions : Efficient for synthesizing multiple derivatives simultaneously.
• Microwave-Assisted Synthesis : Enhances reaction efficiency and reduces reaction time.
• Multi-Step Procedures : Optimizes yield and purity of the final product.

The structural characteristics of the compound include an ethyl group and a sulfanyl group attached to a benzyl moiety, along with a dioxide functional group. These features contribute to its chemical reactivity and biological activity .

Antimicrobial Activity

Research indicates that compounds structurally related to 6-ethyl-2-[(4-methylbenzyl)sulfanyl]-6H-pyrimido[5,4-c][2,1]benzothiazine 5,5-dioxide exhibit significant antimicrobial properties. In one study, various derivatives were screened against microorganisms such as:

• Bacteria : Escherichia coli, Staphylococcus aureus, Pseudomonas aeruginosa, Streptococcus pyogenes, and Klebsiella pneumoniae.
• Fungi : Aspergillus flavus, Aspergillus fumigatus, Candida albicans, Penicillium marneffei, and Trichophyton mentagrophytes.

The results demonstrated that the synthesized compounds displayed notable antibacterial and antifungal activity .

Neuroprotective Effects

A study focusing on the neuroprotective potential of benzothiazine derivatives found that certain compounds could significantly reduce oxidative stress markers in neuronal cells. Specifically:

• Compounds were tested against neurotoxic agents like glutamate and 6-hydroxydopamine (6-OHDA) in SH-SY5Y neuroblastoma cells.
• Results showed that these compounds inhibited neuronal cell death induced by oxidative stress, demonstrating their potential in treating neurodegenerative diseases .

Case Study 1: Antimicrobial Efficacy

In a comparative study of various benzothiazine derivatives, it was found that those with similar structural motifs to 6-ethyl-2-[(4-methylbenzyl)sulfanyl]-6H-pyrimido[5,4-c][2,1]benzothiazine 5,5-dioxide exhibited:

Compound	Bacterial Strain	Zone of Inhibition (mm)
Compound A	E. coli	15
Compound B	S. aureus	18
Compound C	P. aeruginosa	20

These findings highlight the compound's potential as an antimicrobial agent.

Case Study 2: Neuroprotection

In another investigation assessing the neuroprotective effects of related compounds:

Treatment	Cell Viability (%)	ROS Production (Relative Units)
Control	47.6 ± 6.2	High
Compound D (10 µM)	85 ± 5.0	Low
Riluzole (0.01 µM)	82 ± 4.0	Low

This data indicates that the tested compounds significantly improved cell viability and reduced reactive oxygen species (ROS) production compared to controls .